Cas no 75606-53-0 (2-Thiazolidineaceticacid, 2-methyl-a-2-propen-1-yl-,ethyl ester)

• Product Name: 2-Thiazolidineaceticacid, 2-methyl-a-2-propen-1-yl-,ethyl ester
• CAS No: 75606-53-0
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 572632
• PubChem ID: 3058783
• Update Time: 2025-04-19

2-Thiazolidineaceticacid, 2-methyl-a-2-propen-1-yl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidineaceticacid, 2-methyl-a-2-propen-1-yl-,ethyl ester
• 2-Thiazolidineacetic acid, 2-methyl-alpha-2-propenyl-, ethyl ester
• ethyl 2-(2-methyl-1,3-thiazolidin-2-yl)pent-4-enoate
• BRN 5525506
• DTXSID60997043
• 75606-53-0
• Ethyl 2-methyl-alpha-2-propenyl-2-thiazolidineacetate

• Inchi： 1S/C11H19NO2S/c1-4-6-9(10(13)14-5-2)11(3)12-7-8-15-11/h4,9,12H,1,5-8H2,2-3H3
• InChI Key： LNWIIIHSXUAKPI-UHFFFAOYSA-N
• SMILES： S1CCNC1(C)C(C(=O)OCC)CC=C

Computed Properties

• Exact Mass: 229.11365
• Monoisotopic Mass: 229.11365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 1.9

Experimental Properties

• Density: 1.045
• Boiling Point: 301.6°C at 760 mmHg
• Flash Point: 136.2°C
• Refractive Index: 1.493